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Compound of Interest

1,4,5,8-
Compound Name:

Naphthalenetetracarboxylic acid

Cat. No.: B089546

This guide provides essential, immediate safety and logistical information for handling 1,4,5,8-
Naphthalenetetracarboxylic acid in a laboratory setting. Adherence to these procedures is
critical for ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

1,4,5,8-Naphthalenetetracarboxylic acid is a chemical that requires careful handling to avoid
potential health risks. It is known to cause serious eye irritation and may cause an allergic skin
reaction.[1][2] Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item

Standard/Specification

Tightly fitting safety goggles

Eye/Face Protection with side-shields or a face

shield.

Conforming to EN 166 (EU) or
NIOSH (US).[1]

Chemical-resistant, impervious

EU Directive 89/686/EEC and

Hand Protection gloves (e.g., nitrile rubber).
_ ) EN 374.[1]
Must be inspected prior to use.
Fire/flame resistant and
Body Protection impervious clothing, such as a To prevent skin exposure.[1][3]

lab coat or coveralls.

A NIOSH/MSHA or European
Standard EN 149 approved

Use a full-face respirator if

Respiratory Protection respirator if exposure limits are  exposure limits are exceeded.

exceeded or if irritation or other  [1]

symptoms are experienced.

Operational Plan: Safe Handling and Storage

1.

Engineering Controls:

Work in a well-ventilated place, preferably under a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are close to the workstation location.[3]

. Handling Procedures:
Avoid contact with skin and eyes.[1]
Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[3]

Contaminated work clothing should not be allowed out of the workplace.[1]

. Storage:
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Store in a tightly closed container in a cool, dry place.[4][5]

Keep away from heat, sparks, open flames, and hot surfaces.[4]

This substance is heat-sensitive and should be stored in a refrigerator.[6]

Incompatible with oxidizing agents.[6]

Disposal Plan

Proper disposal of 1,4,5,8-Naphthalenetetracarboxylic acid and its containers is crucial to

prevent environmental contamination.

Chemical Disposal: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1][3] The material can be
disposed of by removal to a licensed chemical destruction plant or by controlled incineration
with flue gas scrubbing.[1] Do not discharge to sewer systems.[1]

Container Disposal: Containers can be triply rinsed (or equivalent) and offered for recycling
or reconditioning.[1]

Emergency Procedures

1. First Aid Measures:

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if irritation or a rash occurs.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult a doctor.[1][3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

. Spill Response Workflow:
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In the event of a spill, follow the steps outlined in the workflow below.

Chemical Spill Response Workflow

IMMEDIATE ACTIONS

Secure the Area

Evacuate personnel to a safe area.
Remove all sources of ignition.

Ensure Personal Safety

Wear appropriate PPE:
- Chemical impermeable gloves
- Safety goggles
- Respirator

Stop the Spread

Prevent further spillage or leakage if safe to do so.
Do not let the chemical enter drains.

CLEANUP & DISPOSAL

Gather Spilled Material

Use spark-proof tools and explosion-proof equipment.
Collect and arrange disposal in suitable, closed containers.

Final Disposal

Dispose of adhered or collected material promptly
in accordance with regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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